6-fluoro-4-(2-fluoro-4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 6-fluoro-4-(2-fluoro-4-methylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C16H10F2N2O2S/c1-10-2-4-14(13(18)6-10)20-9-12(8-19)23(21,22)16-5-3-11(17)7-15(16)20/h2-7,9H,1H3
• InChI Key: YGZTYGWDFCZBPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C#N)F
• Molecular Formula: C16H10F2N2O2S
• Molecular Weight: 332.3 g/mol

Description

6-fluoro-4-(2-fluoro-4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide is a useful research compound. Its molecular formula is C16H10F2N2O2S and its molecular weight is 332.32. The purity is usually 95%.
BenchChem offers high-quality 6-fluoro-4-(2-fluoro-4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-fluoro-4-(2-fluoro-4-methylphenyl)-4H-1,4-benzothiazine-2-carbonitrile 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

One study explored the synthesis of fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial analogs. These compounds were synthesized via condensation and Knoevenagel condensation, with the presence of a fluorine atom enhancing antimicrobial activity against both bacterial and fungal strains. This highlights the potential of incorporating the subject chemical structure in designing antimicrobials (Desai, Rajpara, & Joshi, 2013).

Chemical Synthesis and Biological Evaluation

Another study focused on synthesizing a new series of pyridine and fused pyridine derivatives, showcasing the versatility of pyridinecarbonitrile derivatives in chemical synthesis. The reactions investigated yielded various compounds with potential for further biological evaluation (Al-Issa, 2012).

Potassium Channel Openers

Research into 3-alkylamino-4H-1,2,4-benzothiadiazine 1,1-dioxides revealed their role as ATP-sensitive potassium channel openers. This study specifically examined the effect of 6,7-disubstitution on potency and tissue selectivity, indicating potential applications in modulating insulin release and vascular tension (de Tullio et al., 2005).

Monoamine Oxidase Inhibitors

Another application is in the synthesis and biological evaluation of benzothiazine derivatives as monoamine oxidase inhibitors. These compounds were developed through multistep reactions and evaluated for their selective inhibitory effects on monoamine oxidase A and B, suggesting potential for treating disorders related to these enzymes (Ahmad et al., 2019).

Anticancer Activity

A study on antitumor benzothiazoles synthesized fluorinated 2-(4-aminophenyl)benzothiazoles, finding them to be potently cytotoxic in vitro against certain cancer cell lines. This research illustrates the potential of fluorinated benzothiazoles in cancer treatment, emphasizing the importance of specific fluorination patterns for biological activity (Hutchinson et al., 2001).